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Compound of Interest

Compound Name: 4-Bromo-2-ethoxybenzonitrile

Cat. No.: B582484 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known and estimated physical

properties of 4-Bromo-2-ethoxybenzonitrile, a compound of interest in organic synthesis and

drug discovery. Due to the limited availability of direct experimental data for this specific

molecule, this guide also includes data from structurally similar compounds to provide a

comparative analysis and reasonable estimations. Furthermore, detailed experimental

protocols for determining key physical properties are provided to facilitate laboratory

investigation.

Core Physical Properties
While specific experimental values for 4-Bromo-2-ethoxybenzonitrile are not widely

published, its fundamental properties can be identified.

Property Value Source

Molecular Weight 226.07 g/mol --INVALID-LINK--

CAS Number 1255870-63-3 --INVALID-LINK--
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To estimate the physical properties of 4-Bromo-2-ethoxybenzonitrile, a comparative analysis

with structurally related benzonitrile derivatives is presented below. These compounds share

the core benzonitrile structure with a bromine atom at the 4-position, differing in the substituent

at the 2-position. This comparison allows for informed estimations of the target compound's

properties.

Compound Melting Point (°C) Boiling Point (°C) Solubility

4-Bromo-2-

methoxybenzonitrile
48 - 52 ~275 - 277

Insoluble in water;

Soluble in ethanol,

dichloromethane.[1]

4-Bromobenzonitrile 110 - 115 235 - 237

Very slightly soluble in

water (0.2 g/L);

Soluble in alcohol and

ether.[2]

4-Bromo-2-

chlorobenzonitrile
67 - 71 143 @ 10 mmHg

Soluble in methanol.

[3][4][5]

4-Bromo-2-(tert-

butyl)benzonitrile
Not available

282.9 ± 20.0 @ 760

mmHg
Not available.[6]

Based on this comparative data, it is reasonable to estimate that 4-Bromo-2-
ethoxybenzonitrile is a solid at room temperature with a melting point likely between that of

the methoxy and chloro derivatives. Its boiling point is expected to be in the range of 280-300

°C at atmospheric pressure. Solubility is predicted to be low in water but good in common

organic solvents such as alcohols and chlorinated solvents.

Experimental Protocols
The following are detailed methodologies for the experimental determination of the key physical

properties of a solid organic compound like 4-Bromo-2-ethoxybenzonitrile.

Melting Point Determination (Thiele Tube Method)
The Thiele tube method is a common and effective technique for determining the melting point

of a crystalline solid.[7][8]
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Apparatus:

Thiele tube

High-temperature resistant oil (e.g., silicone oil)

Thermometer (with a suitable range)

Capillary tubes (sealed at one end)

Bunsen burner or other heat source

Mortar and pestle

Rubber band or wire to attach the capillary tube to the thermometer

Procedure:

Sample Preparation: A small amount of the dry, crystalline 4-Bromo-2-ethoxybenzonitrile is

finely ground using a mortar and pestle.

Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and tapped gently to pack the solid into the sealed end. A

sample height of 2-3 mm is sufficient.

Apparatus Setup: The Thiele tube is filled with oil to a level just above the side arm. The

thermometer is fitted with the packed capillary tube, attached by a rubber band or wire,

ensuring the sample is level with the thermometer bulb.

Heating: The Thiele tube is gently heated at the side arm. The shape of the tube facilitates

convection currents in the oil, ensuring uniform heating.

Observation: The temperature is monitored closely. The melting point range is recorded from

the temperature at which the first drop of liquid appears to the temperature at which the

entire solid has melted into a clear liquid.

Boiling Point Determination of an Organic Solid
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For a solid with a boiling point that can be determined without decomposition, a modified

capillary method can be used.[9][10]

Apparatus:

Small test tube or fusion tube

Thermometer

Capillary tube (sealed at one end)

Heating bath (e.g., oil bath or heating block)

Apparatus for holding the setup (e.g., clamp and stand)

Procedure:

Sample Preparation: A small amount of 4-Bromo-2-ethoxybenzonitrile is placed in the

small test tube.

Capillary Inversion: A capillary tube is placed, open end down, into the sample in the test

tube.

Heating: The test tube assembly is heated in a heating bath. As the temperature rises, air

trapped in the capillary tube will be expelled, seen as a stream of bubbles.

Observation: The heating is continued until a steady stream of bubbles emerges from the

capillary tube. The heat source is then removed.

Boiling Point Reading: As the apparatus cools, the stream of bubbles will slow and stop. The

temperature at which the liquid is drawn back into the capillary tube is the boiling point.

Density Determination (Pycnometer Method)
The density of a solid can be accurately determined using a pycnometer, which is a flask with a

precise volume.[11][12][13]

Apparatus:
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Pycnometer

Analytical balance

A liquid in which the solid is insoluble (e.g., a hydrocarbon solvent)

Thermometer

Procedure:

Mass of Empty Pycnometer: The mass of the clean, dry pycnometer (m_p) is accurately

measured.

Mass of Pycnometer with Sample: A known mass of 4-Bromo-2-ethoxybenzonitrile is

added to the pycnometer, and the total mass (m_ps) is measured.

Mass of Pycnometer, Sample, and Liquid: The pycnometer containing the sample is filled

with the inert liquid. The stopper is inserted, and any excess liquid is wiped off. The total

mass (m_psl) is then measured.

Mass of Pycnometer with Liquid: The pycnometer is emptied, cleaned, and filled completely

with the same inert liquid. The mass (m_pl) is measured.

Calculation: The density of the solid (ρ_s) is calculated using the following formula, where

ρ_l is the known density of the inert liquid: ρ_s = [(m_ps - m_p) * ρ_l] / [(m_pl - m_p) - (m_psl

- m_ps)]

Solubility Testing
A qualitative assessment of solubility in various solvents provides valuable information about

the polarity and potential intermolecular interactions of a compound.[14][15][16][17]

Apparatus:

Small test tubes

A selection of solvents with varying polarities (e.g., water, ethanol, acetone,

dichloromethane, hexane)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b582484?utm_src=pdf-body
https://uomustansiriyah.edu.iq/media/lectures/3/3_2024_09_24!10_07_56_PM.pdf
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
http://chem.ws/dl-1014/exp12-organics.pdf
https://m.youtube.com/watch?v=w1yM9A7TVZI
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b582484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spatula

Vortex mixer (optional)

Procedure:

Sample Addition: A small, consistent amount (e.g., 10 mg) of 4-Bromo-2-
ethoxybenzonitrile is placed into separate test tubes.

Solvent Addition: A fixed volume (e.g., 1 mL) of each solvent is added to the respective test

tubes.

Observation: The tubes are agitated (e.g., by flicking or using a vortex mixer) for a set period.

Classification: The solubility is observed and classified as:

Soluble: The solid completely dissolves, forming a clear solution.

Partially Soluble: Some of the solid dissolves, but a noticeable amount remains

undissolved.

Insoluble: The solid does not appear to dissolve.

Logical Workflow for Physical Property
Determination
The following diagram illustrates a logical workflow for the systematic determination of the

physical properties of an unknown solid organic compound.
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Workflow for Physical Property Determination of a Solid Organic Compound

Initial Characterization

Melting Point Analysis

Solubility Profiling

Further Physical Constants

Data Compilation

Obtain Pure Crystalline Sample

Visual Inspection (Color, Crystal Form)

Determine Melting Point Range

Assess Purity (Sharp vs. Broad Range)

Test Solubility in Water

Test Solubility in Organic Solvents

Determine Boiling Point (if applicable) Determine Density

Compile Physical Property Data Sheet

Click to download full resolution via product page

Workflow for Physical Property Determination

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b582484?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b582484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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